4-(3-Fluoropyridin-2-yl)benzonitrile

• Molecular Formula: C12H7FN2
• Molecular Weight: 198.20 g/mol
• IUPAC Name: 4-(3-fluoropyridin-2-yl)benzonitrile
• InChI: InChI=1S/C12H7FN2/c13-11-2-1-7-15-12(11)10-5-3-9(8-14)4-6-10/h1-7H
• InChI Key: GIVYNPNGIJXAEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC=C(C=C2)C#N)F

Description

4-(3-Fluoropyridin-2-yl)benzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a 3-fluoropyridinyl group at the para position. This structure combines the electron-withdrawing properties of the nitrile group with the steric and electronic effects of the fluoropyridine moiety, making it a versatile intermediate in pharmaceutical and materials chemistry. It is particularly relevant in drug design for targeting receptors like estrogen-related receptors (ERRα) and as a component in optoelectronic materials due to its π-conjugated system .

Comparison with Similar Compounds

Fluoropyridine Derivatives

• 4-{6-[4-(2-Cyanovinyl)phenylamino]-3-fluoropyridin-2-ylamino}benzonitrile (4h): This compound () shares the 3-fluoropyridinyl backbone but includes an additional cyano-vinyl substituent. The extended π-system enhances nonlinear optical (NLO) properties, though its βHRS value (45 × 10⁻³⁰ cm⁴·statvolt⁻¹) is lower than dibenzylideneacetone derivatives like 4-DMDBA .

Benzonitrile Derivatives with Heterocycles

• 4-(2,6-Dimethylphenylthio)benzonitrile : Replacing the fluoropyridinyl group with a thioether moiety () reduces electronic conjugation, impacting NLO performance but improving thermal stability.
• 4-Hydroxydihydrocinnamaldehyde 3-(p-Hydroxyphenyl): A KEGG database analog () with a phenolic group instead of nitrile shows weaker hydrogen-bonding capacity, critical for ERRα ligand interactions .

Physical and Chemical Properties

Compound Name	Molecular Formula	Melting Point (°C)	βHRS (×10⁻³⁰ cm⁴·statvolt⁻¹)	Key Features
4-(3-Fluoropyridin-2-yl)benzonitrile	C₁₂H₇FN₂	Not reported	Not reported	High π-conjugation, moderate solubility
4h ()	C₂₁H₁₃FN₄	285–286	45	Extended π-system, (E/Z) isomerism
4-DMDBA ()	C₁₉H₁₈Br₂O	Not reported	50	Superior NLO properties
ND-14 ()	C₂₂H₁₆F₄N₄OS	Not reported	Not reported	Thioxoimidazolidinone core enhances bioactivity

• Synthetic Yields : Fluoropyridinyl benzonitriles (e.g., 4g in ) are synthesized via Pd-catalyzed cross-coupling (yields 50–68%), comparable to ND-14’s microwave-assisted synthesis (41% yield) .
• Isomerism : Compounds like 4h and 19c () exhibit (E/Z) isomerism, complicating purification but offering tunable electronic properties .

Research Findings and Implications

• Structural Flexibility: Minor modifications (e.g., replacing fluorine with chlorine or adding methyl groups) significantly alter bioactivity and material properties .
• Synthetic Challenges : Isomer formation () and low yields (e.g., 41% for 19c) necessitate optimized catalytic conditions .
• Unmet Needs: Limited data on the parent compound’s βHRS and bioavailability underscore the need for targeted studies.

Conclusion 4-(3-Fluoropyridin-2-yl)benzonitrile occupies a unique niche among fluorinated aromatics, balancing synthetic accessibility with tunable properties. Comparisons with structurally related compounds reveal trade-offs between electronic performance, solubility, and bioactivity, guiding future design in medicinal and materials chemistry.